Cas no 1706428-86-5 (6-((Tert-Butoxycarbonyl)amino)-1,2,3,4-tetrahydroquinoline-2-carboxylic acid)

• Product Name: 6-((Tert-Butoxycarbonyl)amino)-1,2,3,4-tetrahydroquinoline-2-carboxylic acid
• CAS No: 1706428-86-5
• MF: C₁₅H₂₀N₂O₄
• MW: 292.330304145813
• CID: 5060245
• Update Time: 2025-07-18

6-((Tert-Butoxycarbonyl)amino)-1,2,3,4-tetrahydroquinoline-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-((tert-Butoxycarbonyl)amino)-1,2,3,4-tetrahydroquinoline-2-carboxylic acid
• 6-((Tert-Butoxycarbonyl)amino)-1,2,3,4-tetrahydroquinoline-2-carboxylic acid

• Inchi： 1S/C15H20N2O4/c1-15(2,3)21-14(20)16-10-5-7-11-9(8-10)4-6-12(17-11)13(18)19/h5,7-8,12,17H,4,6H2,1-3H3,(H,16,20)(H,18,19)
• InChI Key： USWIRHFZNSLPGZ-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC2=C(C=1)CCC(C(=O)O)N2)=O)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 405
• XLogP3: 2.5
• Topological Polar Surface Area: 87.7

Additional information on 6-((Tert-Butoxycarbonyl)amino)-1,2,3,4-tetrahydroquinoline-2-carboxylic acid

6-((Tert-Butoxycarbonyl)amino)-1,2,3,4-tetrahydroquinoline-2-carboxylic acid (CAS No. 1706428-86-5): A Comprehensive Overview

6-((Tert-Butoxycarbonyl)amino)-1,2,3,4-tetrahydroquinoline-2-carboxylic acid (CAS No. 1706428-86-5) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound is a derivative of tetrahydroquinoline, a class of molecules known for their diverse biological activities and potential therapeutic applications. The tert-butoxycarbonyl (Boc) group in the compound serves as a protective group for the amino functionality, making it particularly useful in synthetic organic chemistry and peptide synthesis.

The structure of 6-((Tert-Butoxycarbonyl)amino)-1,2,3,4-tetrahydroquinoline-2-carboxylic acid consists of a tetrahydroquinoline ring with an amino group at the 6-position and a carboxylic acid group at the 2-position. The Boc group is attached to the amino group, providing stability and preventing premature reactions during synthesis. This compound is often used as an intermediate in the synthesis of more complex molecules, particularly those with biological relevance.

Recent studies have highlighted the potential of 6-((Tert-Butoxycarbonyl)amino)-1,2,3,4-tetrahydroquinoline-2-carboxylic acid in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry in 2021 explored the use of this compound as a building block for developing novel anti-inflammatory agents. The researchers found that derivatives of this compound exhibited potent anti-inflammatory activity in both in vitro and in vivo models, suggesting its potential as a lead compound for further drug development.

In another study published in Bioorganic & Medicinal Chemistry Letters in 2020, scientists investigated the role of 6-((Tert-Butoxycarbonyl)amino)-1,2,3,4-tetrahydroquinoline-2-carboxylic acid in modulating protein-protein interactions. The results indicated that this compound could effectively disrupt specific protein interactions involved in cancer cell signaling pathways. This finding opens up new avenues for developing targeted therapies against various types of cancer.

The synthetic accessibility and functional versatility of 6-((Tert-Butoxycarbonyl)amino)-1,2,3,4-tetrahydroquinoline-2-carboxylic acid make it an attractive candidate for use in combinatorial chemistry and high-throughput screening (HTS) platforms. These techniques are crucial for identifying new drug candidates and optimizing existing ones. The ability to rapidly synthesize and screen large libraries of compounds derived from this molecule can significantly accelerate the drug discovery process.

In addition to its applications in drug discovery, 6-((Tert-Butoxycarbonyl)amino)-1,2,3,4-tetrahydroquinoline-2-carboxylic acid has also been studied for its potential use in diagnostic imaging. A research team from the University of California reported in Advanced Materials that this compound can be modified to serve as a contrast agent for magnetic resonance imaging (MRI). The modified derivatives showed enhanced sensitivity and specificity in detecting early-stage tumors, which could improve early diagnosis and treatment outcomes.

The safety profile of 6-((Tert-Butoxycarbonyl)amino)-1,2,3,4-tetrahydroquinoline-2-carboxylic acid is another important consideration. Preclinical studies have demonstrated that this compound exhibits low toxicity and good biocompatibility when used within appropriate concentrations. These properties make it suitable for both research and clinical applications.

In conclusion, 6-((Tert-Butoxycarbonyl)amino)-1,2,3,4-tetrahydroquinoline-2-carboxylic acid (CAS No. 1706428-86-5) is a valuable compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its structural features and functional versatility make it an excellent candidate for developing novel therapeutics and diagnostic tools. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in the field.